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Compound of Interest

Compound Name: 3-Hydroxypiperidine hydrochloride

Cat. No.: B147085

Technical Guide: (S)-3-Hydroxypiperidine
Hydrochloride

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxypiperidine hydrochloride is a pivotal chiral building block in modern medicinal
chemistry and pharmaceutical development. Its stereospecific structure is integral to the
synthesis of a variety of bioactive molecules, most notably as a key intermediate for potent
therapeutics targeting neurological disorders and certain malignancies. This technical guide
provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and analysis, and its functional context in drug
discovery, such as its role in the synthesis of the Bruton's tyrosine kinase (BTK) inhibitor,
Ibrutinib.

Core Compound Identification

(S)-3-Hydroxypiperidine hydrochloride is the hydrochloride salt of the (S)-enantiomer of 3-
hydroxypiperidine.

o Chemical Name: (S)-3-Hydroxypiperidine hydrochloride

e Synonyms: (S)-3-Piperidinol hydrochloride[1][2]
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e CAS Number: 475058-41-4

e Chemical Structure:
o Molecular Formula: CsH11NO-HCI[1]
o SMILES: O[C@@H]1CNCCCL1.Cl

Physicochemical and Analytical Data

The properties of (S)-3-Hydroxypiperidine hydrochloride are summarized in the table below.
This data is essential for its handling, characterization, and application in synthetic chemistry.

Property Value Reference(s)
Molecular Weight 137.61 g/mol [1]
Appearance White to off-white crystalline o
powder

Melting Point 195 - 200 °C [1]

Purity > 98% (Assay by titration) [1]

Optical Rotation [0]2°_D =-7° (c=1in Methanol)  [1]

Solubility Soluble in water

N Room Temperature, under
Storage Conditions )
inert atmosphere

Role in Pharmaceutical Synthesis: The lbrutinib
Case Study

(S)-3-Hydroxypiperidine is a critical structural component of Ibrutinib, a first-in-class BTK
inhibitor used in the treatment of B-cell malignancies like mantle cell lymphoma and chronic
lymphocytic leukemia.[3][4] Ibrutinib functions by irreversibly binding to a cysteine residue
(Cys481) in the active site of BTK, thereby blocking its kinase activity.[5] This action inhibits the
B-cell receptor (BCR) signaling pathway, which is crucial for the proliferation and survival of
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malignant B-cells.[5][6] The inhibition of BTK leads to decreased proliferation and increased
apoptosis in cancerous B-cells.[7][8]

Bruton's Tyrosine Kinase (BTK) Signaling Pathway

The following diagram illustrates a simplified representation of the BTK signaling pathway and
the mechanism of action of Ibrutinib.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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